Cas no 2138100-30-6 (3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one)

• Product Name: 3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one
• CAS No: 2138100-30-6
• MF: C₁₀H₁₆F₂O₂
• MW: 206.229650497437
• CID: 6122249
• PubChem ID: 165496774
• Update Time: 2025-08-04

3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159386
• 2138100-30-6
• 3-(2,2-difluoropropoxy)-4-methylcyclohexan-1-one
• 3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one

• Inchi： 1S/C10H16F2O2/c1-7-3-4-8(13)5-9(7)14-6-10(2,11)12/h7,9H,3-6H2,1-2H3
• InChI Key： RXLAXMMRPSDOFU-UHFFFAOYSA-N
• SMILES： FC(C)(COC1CC(CCC1C)=O)F

Computed Properties

• Exact Mass: 206.11183607g/mol
• Monoisotopic Mass: 206.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one

Introduction to 3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one (CAS No. 2138100-30-6)

3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2138100-30-6, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications. The unique structural features of this molecule, particularly its 3-(2,2-Difluoropropoxy) substituent and the presence of a 4-methylcyclohexan-1-one backbone, make it a candidate for exploration in various biochemical pathways and interactions.

The 3-(2,2-Difluoropropoxy) moiety introduces fluorine atoms into the molecular structure, which are known to enhance metabolic stability and binding affinity in many pharmacological compounds. Fluorine atoms can also influence the electronic properties of the molecule, potentially affecting its reactivity and interaction with biological targets. In contrast, the 4-methylcyclohexan-1-one core provides a rigid cyclic framework that can contribute to the compound's overall stability and solubility characteristics. This combination of structural elements makes 3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one a versatile scaffold for further chemical modifications and functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Studies have suggested that molecules containing fluorinated alkoxy groups may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. For instance, computational simulations have indicated that the 3-(2,2-Difluoropropoxy) substituent could interact with specific amino acid residues in protein targets, modulating their function. This insight aligns with emerging research trends that focus on designing small molecules with tailored interactions to achieve therapeutic efficacy.

The 4-methylcyclohexan-1-one backbone is another critical feature that contributes to the compound's pharmacological potential. This structural motif is commonly found in natural products and bioactive molecules, suggesting that it may have evolved to interact favorably with biological systems. Preliminary experiments have shown that derivatives of cyclohexanone derivatives can exhibit anti-inflammatory and analgesic properties, making them valuable candidates for further investigation. The presence of a methyl group at the 4-position further enhances the steric environment around the carbonyl group, potentially influencing its reactivity and binding mode.

In the context of drug discovery, the synthesis of 3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one represents a significant step forward in developing novel therapeutic agents. The compound's unique structural features offer opportunities for designing molecules with improved pharmacokinetic profiles and target specificity. Researchers are exploring various synthetic routes to optimize the production of this compound while maintaining its key structural integrity. Advances in green chemistry principles have also prompted investigations into sustainable methods for synthesizing fluorinated compounds, ensuring minimal environmental impact.

The potential applications of 3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, where fluorinated compounds are used to develop advanced polymers and coatings with enhanced durability and chemical resistance. Additionally, the compound's ability to modulate biological pathways makes it a valuable tool for biochemical research, helping scientists understand complex disease mechanisms at the molecular level.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one are expected to play a crucial role in developing next-generation treatments. The integration of high-throughput screening technologies with machine learning algorithms has accelerated the process of identifying promising candidates for further development. These computational tools enable researchers to predict biological activity more efficiently, reducing the time and resources required for experimental validation.

The future directions for research on 3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one include exploring its potential as an intermediate in synthesizing more complex drug candidates. By leveraging its structural features, scientists can design derivatives with enhanced potency and selectivity for specific therapeutic indications. Furthermore, studies on its metabolic fate will provide insights into how it is processed within biological systems, guiding efforts to improve its bioavailability and reduce potential side effects.

In conclusion,3-(2,2-Difluoropropoxy)-4-methylcyclohexan-1-one (CAS No. 2138100-30-6) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural composition offers opportunities for designing molecules with tailored biological activities, making it a valuable asset in drug discovery efforts. As scientific understanding continues to evolve，this compound will likely remain at the forefront of innovation，contributing to advancements in medicine and related fields.